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Compound of Interest

Compound Name: Fluorine dioxide

Cat. No.: B1201211

For distribution to qualified researchers, scientists, and drug development professionals only.
Unauthorized handling of this material can result in catastrophic incidents.

Executive Summary

Dioxygen difluoride (OzF2), colloquially known as "FOOF," is a compound of fluorine and
oxygen with exceptionally high oxidizing and fluorinating capabilities. It is a highly endothermic
and unstable substance that reacts explosively with a vast array of materials, even at cryogenic
temperatures.[1][2] Its extreme reactivity makes it one of the most hazardous known chemical
compounds, necessitating rigorous and specialized handling protocols. These application notes
provide a summary of its properties, hazards, and essential safety protocols for its use in a
controlled laboratory setting. All personnel must undergo extensive training on handling
cryogenic and hypergolic materials before attempting to work with dioxygen difluoride.

Physical and Chemical Properties

Dioxygen difluoride is an orange-yellow solid at low temperatures, melting to an orange-red
liquid.[1] It is notoriously unstable, decomposing into oxygen (O2) and fluorine (F2) gas. This
decomposition is rapid at temperatures approaching its boiling point and occurs even at -160°C
at a rate of 4% per day.[2] This inherent instability, combined with its ferocious reactivity,
underpins its extreme hazard profile.

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula OzF2 [3]
Molar Mass 69.996 g-mol—1 [3]
Orange-yellow solid, orange-
Appearance o [11[3]
red liquid
Melting Point -163.45 °C (109.7 K) [1]

. . -57 °C (216 K) (decomposes
Boiling Point (extrapolated) N [11[3]
before boiling)

Density (at b.p.) 1.45 g/cm3 [3]
Standard Enthalpy of

_ +19.2 kJ/mol [3]
Formation (AfHG )
Decomposition Rate 4% per day at -160 °C (113 K) [2]

Known Hazards and Reactivity

The primary hazard of dioxygen difluoride is its extreme and often explosive reactivity. It is a
more potent oxidizing agent than elemental fluorine.

o Explosive Decomposition: The molecule is endothermic, meaning its decomposition into Oz
and F2 releases significant energy, which can trigger further, violent decomposition.[1] This
process can be initiated by slight temperature increases, physical shock, or contact with
incompatible materials.

» Hypergolic Reactions: OzF2 reacts explosively with nearly all organic compounds, even at
cryogenic temperatures. It will ignite or explode on contact with substances like methane,
ethyl alcohol, acetone, and ammonia.[4]

» Violent Reactions with Common Materials: It reacts vigorously or explosively with water (ice),
phosphorus, sulfur, and halogens.[1][4] It is capable of oxidizing materials that are typically
considered non-combustible.
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o Toxicity of Compound and Byproducts: Dioxygen difluoride and its decomposition product,
fluorine, are highly toxic and corrosive to all tissues.[5] Inhalation can cause severe
respiratory damage, and contact with skin will result in severe chemical burns similar to
those from hydrofluoric acid.

Facility and Equipment Requirements

Handling dioxygen difluoride requires a specialized laboratory setup designed for high-hazard,
cryogenic, and fluorine chemistry.

e Ventilation: All work must be conducted in a continuously monitored, well-ventilated area,
preferably within a gas cabinet or a specialized fume hood designed for explosive work.

» Materials Compatibility: Glassware is strictly forbidden. All reaction vessels, tubing, and
transfer lines must be constructed from materials passivated for fluorine service, such as
specific fluoropolymers (e.g., Teflon®) or certain metal alloys (e.g., Monel, stainless steel)
that have been scrupulously cleaned and dried.

o Cryogenic Capabilities: The laboratory must be equipped with reliable sources of cryogenic
coolants, such as liquid nitrogen, to maintain OzF2 below its decomposition temperature.[4]

+ Remote Operation: Whenever possible, equipment should be designed for remote operation
to minimize personnel exposure. This includes remote-controlled valves and barricades.

¢ Monitoring: The work area must be equipped with fluorine gas sensors and oxygen monitors
to detect leaks and prevent asphyxiation hazards from cryogenic boil-off.

Experimental Protocols

The following sections outline the principles for handling dioxygen difluoride. These are not
exhaustive instructions but rather a framework for developing detailed, site-specific standard
operating procedures (SOPSs).

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory for all personnel involved in the handling of
dioxygen difluoride.
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e Primary Protection:
o Respiratory: A positive-pressure, self-contained breathing apparatus (SCBA) is required.

o Body: A gas-tight chemical protective suit (Level A) is necessary to prevent any contact
with skin or inhalation of vapors.

e Secondary Layer:

o Cryogenic Protection: Insulated, loose-fitting cryogenic gloves and a cryogenic face shield
must be worn over the primary suit's gloves and facepiece when handling liquid cryogens
or cryogenically cooled equipment.[4][6]

o Flame-Resistant Clothing: A flame-resistant lab coat or suit should be worn under the
chemical protective suit.

Synthesis and Handling Workflow

The synthesis of dioxygen difluoride, typically via electric discharge through an oxygen-fluorine
mixture or UV irradiation of the liquefied gases, must only be performed by experts in purpose-
built apparatus.

General Handling Principles:

 Inert Atmosphere: All apparatus must be rigorously cleaned, dried, and purged with an inert
gas (e.g., nitrogen, argon) before introducing any reactants.

o Passivation: The entire apparatus must be passivated with a low concentration of fluorine
gas to form a protective metal or polymer fluoride layer before the first use.

o Cryogenic Temperatures: O2F2 must be maintained at or below liquid nitrogen temperature
(-196 °C) at all times to minimize decomposition.

e Slow and Controlled Addition: All reagents must be added to OzF2 extremely slowly and in a
controlled manner, with continuous cooling and monitoring for any signs of an uncontrolled
reaction (e.g., temperature spikes, pressure changes).
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o Use of Diluents: When used in reactions, OzF2 should be diluted in a suitable inert solvent,
such as perchloryl fluoride (ClOsF), to moderate its reactivity. Note that even with solvents,
stability is low.[7]

Decontamination and Disposal

Decontamination and disposal must be approached with extreme caution, focusing on the
controlled decomposition of any residual OzF-.

Equipment Decontamination:

o Cryogenic Purge: After the experiment, the reaction vessel should be maintained at
cryogenic temperatures and purged with a slow stream of inert gas to remove any volatile
residues.

o Controlled Warming: The apparatus should be allowed to warm very slowly behind a blast
shield in a secured fume hood. This allows any remaining Oz2F2 to decompose into Oz and
F2.

e Fluorine Scrubbing: The effluent gas stream from the decomposition must be passed through
a scrubber system to neutralize the highly toxic fluorine gas. A common industrial method
involves a two-stage scrubber: first with an alkaline solution (e.g., sodium hydroxide)
followed by a reducing agent solution (e.g., sodium thiosulfate) to handle any unreacted
fluorine.[8]

Spill Neutralization:

e Minor Spills (Contained): In the event of a very small, contained spill within the primary
apparatus, the preferred method is controlled thermal decomposition as described above.
Direct application of neutralizing agents is likely to cause an explosion.

o Major Spills: A major release of Oz2F2 is a catastrophic event. The only appropriate response
is to activate emergency alarms, evacuate all personnel to a safe distance, and notify the
appropriate emergency response team. Isolate the area for at least 100 meters in all
directions.[1][4]

Visualized Workflows and Pathways
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Risk Assessment and Handling Workflow
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Caption: A logical workflow for the safe handling of dioxygen difluoride.

Decomposition Pathway of Dioxygen Difluoride
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Caption: The hazardous decomposition pathway of dioxygen difluoride.

Emergency Procedures

Immediate and correct response to an emergency is critical. All personnel must be trained on
these procedures.
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Personnel Exposure

e |nhalation:

[e]

Immediately move the victim to fresh, uncontaminated air.

o

If breathing has stopped, provide artificial respiration. Do not use mouth-to-mouth
resuscitation.

o

Keep the victim warm and at rest.

[¢]

Seek immediate, expert medical attention. Symptoms such as pulmonary edema can be
delayed for several hours.[6]

e Skin Contact:

o

The primary chemical suit should prevent contact. If a breach is suspected, the victim
must be moved to a safe location for decontamination.

o Immediately remove any contaminated clothing.
o Flush the affected area with copious amounts of water for at least 15 minutes.[2]

o After flushing, apply a 2.5% calcium gluconate gel to the affected area to neutralize
absorbed fluoride ions.

o Seek immediate medical attention.
o Eye Contact:

o Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the
upper and lower eyelids.

o Seek immediate medical attention.

Fire and Explosion

» Fire: Dioxygen difluoride itself does not burn but will violently accelerate the combustion of
other materials.
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o Do NOT use water or CO2z extinguishers, as OzF:z reacts explosively with water and can
react with other materials.

o If a fire occurs in the vicinity, cool containers of OzF2 with a water spray from a safe,
protected distance to prevent rupture and explosion. Do not allow water to contact the
substance itself.[9]

o Explosion: In the event of an explosion, evacuate the area immediately. Do not re-enter until
the area is assessed and cleared by a professional emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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